N-(2,5-diaza-2-methyl-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)(((4-bromophenyl)methyl)amino)formamide

• IUPAC Name: 1-[(4-bromophenyl)methyl]-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C24H21BrN4O2/c1-29-20-10-6-5-9-19(20)21(17-7-3-2-4-8-17)27-22(23(29)30)28-24(31)26-15-16-11-13-18(25)14-12-16/h2-14,22H,15H2,1H3,(H2,26,28,31)
• InChI Key: FLPTZACUEQHWDO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NCC3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C24H21BrN4O2
• Molecular Weight: 477.4 g/mol

Description

N-(2,5-diaza-2-methyl-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)(((4-bromophenyl)methyl)amino)formamide is a useful research compound. Its molecular formula is C24H21BrN4O2 and its molecular weight is 477.362. The purity is usually 95%.
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Scientific Research Applications

Structural and Reactive Properties

• Research indicates that structurally related compounds, such as certain amino and methylated pyridine derivatives, are subject to various reactions, potentially forming oxopyrazolinylpyridines and related pyridopyrimidines and pyridotriazines. These reactions and the resulting compounds can have applications in medicinal chemistry and the development of new pharmaceuticals (Ahmed et al., 2002).
• The crystal structures of certain anticonvulsant enaminones, which are structurally similar to the compound , show specific conformations and hydrogen bonding patterns, suggesting the importance of molecular geometry in their biological activity. Such insights can guide the design of new compounds with optimized efficacy (Kubicki et al., 2000).

Synthetic Pathways and Derivatives

• A study focused on the Beckmann rearrangement of spiro-fused cycloalkanone oximes, related to the core structure of the compound, highlights the formation of ω-(4-oxo-1,4-dihydropyridin-2-yl)alkanamides. This showcases the synthetic versatility of such structures and their potential in generating a variety of derivatives for pharmaceutical applications (Savel'ev et al., 2016).

Potential Biological Activities

• Compounds structurally similar to the enaminone have been reported to possess antibacterial and antifungal activities, highlighting the potential of such compounds in antimicrobial drug development (Hafez et al., 2015).
• The interaction of structurally related enaminones with neuronal excitability has been studied, indicating the potential neurological applications of such compounds. The modulation of action potential firing and sodium currents by these compounds suggests a basis for their anticonvulsant effects and potential in treating seizure disorders (Ananthalakshmi et al., 2006).